- Simple microwave-assisted ligand-free Suzuki Cross-coupling: functionalization of halo-pyrimidine moieties, Journal of Heterocyclic Chemistry, 2008, 45(4), 1077-1081
Cas no 554453-84-8 (4-(2-Chloro-5-pyrimidinyl)phenol)
554453-84-8 structure
Product Name:4-(2-Chloro-5-pyrimidinyl)phenol
CAS No:554453-84-8
MF:C10H7ClN2O
MW:206.62838101387
CID:5261912
Update Time:2023-11-02
4-(2-Chloro-5-pyrimidinyl)phenol Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-Chloro-5-pyrimidinyl)phenol
- 4-(2-Chloro-5-pyrimidinyl)phenol (ACI)
-
- Inchi： 1S/C10H7ClN2O/c11-10-12-5-8(6-13-10)7-1-3-9(14)4-2-7/h1-6,14H
- InChI Key： KIYDSMOBCOJJKC-UHFFFAOYSA-N
- SMILES： ClC1N=CC(C2C=CC(O)=CC=2)=CN=1
4-(2-Chloro-5-pyrimidinyl)phenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-398720-1.0g |
4-(2-chloropyrimidin-5-yl)phenol |
554453-84-8 | 1.0g |
$1117.0 | 2023-03-02 | ||
| Enamine | EN300-398720-2.5g |
4-(2-chloropyrimidin-5-yl)phenol |
554453-84-8 | 2.5g |
$2316.0 | 2023-03-02 | ||
| Enamine | EN300-398720-5.0g |
4-(2-chloropyrimidin-5-yl)phenol |
554453-84-8 | 5.0g |
$2933.0 | 2023-03-02 | ||
| Enamine | EN300-398720-10.0g |
4-(2-chloropyrimidin-5-yl)phenol |
554453-84-8 | 10.0g |
$3687.0 | 2023-03-02 |
4-(2-Chloro-5-pyrimidinyl)phenol Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Potassium fluoride Catalysts: Palladium diacetate Solvents: Methanol ; 20 min, 120 °C
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ; 80 °C
2.1 Reagents: Potassium fluoride Catalysts: Palladium diacetate Solvents: Methanol ; 20 min, 120 °C
2.1 Reagents: Potassium fluoride Catalysts: Palladium diacetate Solvents: Methanol ; 20 min, 120 °C
Reference
- Simple microwave-assisted ligand-free Suzuki Cross-coupling: functionalization of halo-pyrimidine moieties, Journal of Heterocyclic Chemistry, 2008, 45(4), 1077-1081
Production Method 3
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride , Phosphorus pentachloride ; reflux
Reference
- Synthesis and biological activities of novel β-Carbolines as PDE5 inhibitors, Bioorganic & Medicinal Chemistry Letters, 2003, 13(4), 761-765
Production Method 4
Reaction Conditions
1.1 Reagents: p-Toluenesulfonic acid Solvents: Toluene
2.1 Reagents: Phosphorus oxychloride , Phosphorus pentachloride ; reflux
2.1 Reagents: Phosphorus oxychloride , Phosphorus pentachloride ; reflux
Reference
- Synthesis and biological activities of novel β-Carbolines as PDE5 inhibitors, Bioorganic & Medicinal Chemistry Letters, 2003, 13(4), 761-765
4-(2-Chloro-5-pyrimidinyl)phenol Raw materials
- 5-(4-Hydroxyphenyl)-1-methyl-2(1H)-pyrimidinone
- Methylurea
- 2-(4-hydroxyphenyl)propanedial
- (4-hydroxyphenyl)boronic acid
- 5-Bromo-2-hydroxypyrimidine
- 5-Bromo-2-chloropyrimidine
4-(2-Chloro-5-pyrimidinyl)phenol Preparation Products
4-(2-Chloro-5-pyrimidinyl)phenol Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
554453-84-8 (4-(2-Chloro-5-pyrimidinyl)phenol) Related Products
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